![molecular formula C15H20N4O2 B4796622 N-butyl-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide](/img/structure/B4796622.png)
N-butyl-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
Overview
Description
N-butyl-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, also known as BMTCA, is a compound that has gained significant interest in scientific research due to its potential applications in various fields. In
Mechanism of Action
The mechanism of action of N-butyl-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins involved in cellular processes such as DNA replication and protein synthesis. This compound has been shown to induce apoptosis in cancer cells, which may contribute to its anticancer activity.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and does not exhibit any significant adverse effects on normal cells. In vitro studies have shown that this compound can inhibit cancer cell growth and induce apoptosis. This compound has also been shown to inhibit bacterial growth and disrupt bacterial biofilms.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-butyl-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide in lab experiments is its low toxicity profile, which makes it a promising candidate for further development as a therapeutic agent. However, the synthesis of this compound can be challenging and time-consuming, which may limit its use in some applications.
Future Directions
There are several future directions for research on N-butyl-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide. One area of interest is the development of this compound as a potential anticancer agent, either alone or in combination with other drugs. Another area of research is the investigation of this compound's antibacterial properties and its potential use in the development of new antibiotics. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential as a fluorescence probe for metal ion detection.
Conclusion:
In conclusion, this compound is a compound that has shown promising results in various scientific research applications. It has potential as an anticancer agent, an antibacterial agent, and a fluorescence probe for metal ion detection. Further research is needed to fully understand the mechanism of action of this compound and its potential as a therapeutic agent.
Scientific Research Applications
N-butyl-1-(2-methoxyphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has shown promising results in various scientific research applications. It has been studied as a potential anticancer agent due to its ability to inhibit the proliferation of cancer cells. This compound has also been investigated for its antibacterial properties, and it has shown activity against both Gram-positive and Gram-negative bacteria. Additionally, this compound has been studied for its potential as a fluorescence probe for the detection of metal ions in biological systems.
Properties
IUPAC Name |
N-butyl-1-(2-methoxyphenyl)-5-methyltriazole-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N4O2/c1-4-5-10-16-15(20)14-11(2)19(18-17-14)12-8-6-7-9-13(12)21-3/h6-9H,4-5,10H2,1-3H3,(H,16,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIOXSJRLWSWZRO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1=C(N(N=N1)C2=CC=CC=C2OC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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